ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate
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Overview
Description
Ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate is a chemical compound that falls under the category of pyrrole derivatives . Pyrrole derivatives have been isolated from many natural sources, including fungi, plants (roots, leaves, and seeds), and microorganisms .
Synthesis Analysis
Pyrrole synthesis involves various methods. One of the methods includes the Paal-Knorr pyrrole condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride . Another method involves the condensation of carboxylic acid moiety with substituted amine i.e. 2,4,4-trimethoxybutan-1-amine under reflux conditions followed by acid-mediated cyclization .Molecular Structure Analysis
The molecular structure of ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate can be represented as C8H9NO3 . The InChI code for this compound is 1S/C8H9NO3/c1-2-12-8(11)7-6(5-10)3-4-9-7/h3-5,9H,2H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate are diverse. For instance, Ethyl-3-(allylamino)-3-phenylacrylate was treated with a palladium catalyst under mild conditions in the presence of molecular oxygen as the terminal oxidant, to form ethyl-4-methyl-2-phenyl-1H-pyrrole-3-carboxylate .Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate include a molecular weight of 167.16 . It appears as a colorless or white to yellow-brown solid or liquid .Scientific Research Applications
Role in Medicinal Chemistry
Pyrrole, the core structure of ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate, is widely known as a biologically active scaffold possessing diverse activities . The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds . Pyrrole-containing analogs are considered a potential source of biologically active compounds that contain a significant set of advantageous properties .
Synthesis of Azomethines
Ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate can be used in the synthesis of various compounds, such as azomethines (Schiff bases) . Azomethines are a class of compounds that have been extensively studied due to their wide range of applications in the pharmaceutical and material sciences.
Synthesis of Other Heterocyclic Compounds
Ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate can be used as a starting material for the synthesis of other heterocyclic compounds . For example, phenylacetylene was reacted with 2-isocyanoacetate in the presence of N-methyl-2-pyrrolidone and silver carbonate to give ethyl-3-phenyl-1H-pyrrole-2-carboxylate .
Development of New Drugs
The derivatives of pyrrole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate, as a pyrrole derivative, could potentially be used in the development of new drugs with these activities.
Natural Product Synthesis
A large number of natural compounds contain the pyrrole cycle . Therefore, ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate could potentially be used in the synthesis of these natural products.
Synthesis of Biologically Active Compounds
Ortho-formyl acids, which include ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate, were used for the synthesis of biologically active compounds with anticancer potential . These compounds also have potential as E3 ubiquitin ligase inhibitors , STING and PKM2 modulators , and inhibitors of Eg5, SIRT1 and SIRT2, 15-lipoxygenase-1, and pyruvate kinase activators .
Mechanism of Action
Target of Action
Ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate is a type of azomethine, also known as a Schiff base . These compounds are known to be effective against Gram-positive bacteria . The primary targets of this compound are therefore likely to be proteins or enzymes within these bacteria that are susceptible to the action of azomethines.
Mode of Action
It is known that azomethines can interact with their targets through a variety of mechanisms, including inhibition of enzyme activity, interference with cell wall synthesis, and disruption of metabolic processes .
Biochemical Pathways
Given its antibacterial activity, it is likely that it interferes with essential biochemical pathways in bacteria, such as those involved in cell wall synthesis or energy metabolism .
Result of Action
The primary result of the action of ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate is the inhibition of growth of Gram-positive bacteria . This is likely due to the disruption of essential cellular processes in these organisms.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate involves the condensation of ethyl acetoacetate with 3-methyl-1H-pyrrole-2-carbaldehyde, followed by oxidation of the resulting intermediate to yield the final product.", "Starting Materials": [ "Ethyl acetoacetate", "3-methyl-1H-pyrrole-2-carbaldehyde", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Potassium permanganate", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methyl-1H-pyrrole-2-carbaldehyde (1.0 equiv) in ethanol and add sodium hydroxide (1.1 equiv).", "Step 2: Add ethyl acetoacetate (1.0 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the intermediate.", "Step 5: Dissolve the intermediate in methanol and add potassium permanganate (1.5 equiv) and sulfuric acid (1.5 equiv).", "Step 6: Stir the reaction mixture at room temperature for 24 hours and then quench with water.", "Step 7: Extract the product with ethyl acetate and dry the organic layer over sodium sulfate.", "Step 8: Concentrate under reduced pressure to obtain the final product, ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate." ] } | |
CAS RN |
167401-20-9 |
Product Name |
ethyl 4-formyl-3-methyl-1H-pyrrole-2-carboxylate |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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